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Compound of Interest

Compound Name: CPI-455

Cat. No.: B606798

Get Quote

Ensuring the safe and environmentally responsible disposal of the KDM5 inhibitor, CPI-455, is

paramount for any laboratory. This guide provides detailed, step-by-step procedures for its

proper handling and disposal, adhering to established safety protocols.

CPI-455, a potent and selective inhibitor of the lysine demethylase 5 (KDM5) family, is

classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1]

Therefore, strict adherence to disposal protocols is essential to mitigate risks to personnel and

the environment. The primary disposal method for CPI-455 and its containers is through an

approved waste disposal plant.[1]

Hazard and Safety Information
A clear understanding of the hazards associated with CPI-455 is the foundation of safe

handling and disposal.
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Hazard Classification GHS Hazard Statement Precautionary Statement

Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264: Wash skin thoroughly

after handling.[1]

Acute aquatic toxicity

(Category 1)
H400: Very toxic to aquatic life

P273: Avoid release to the

environment.[1]

Chronic aquatic toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects
P391: Collect spillage.[1]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of CPI-455, whether in solid

form or in solution.
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Preparation

Disposal

Accidental Spill Cleanup
Wear appropriate PPE:

- Safety Goggles
- Lab Coat
- Gloves

Work in a well-ventilated area
or fume hood.

Collect CPI-455 waste in a
dedicated, labeled, and sealed

waste container.

For solutions, absorb with
inert material (e.g., vermiculite,

dry sand).

Do NOT dispose of down the drain.

Arrange for pickup by a
licensed chemical waste

disposal service.

Evacuate and ventilate the area.

Wear full PPE.

Contain the spill. For liquids,
use absorbent material. For solids,

carefully sweep to avoid dust.

Collect spilled material into a
sealed container for disposal.

Decontaminate the area with a
suitable solvent (e.g., alcohol)

and then soap and water.

Click to download full resolution via product page

Figure 1: A workflow diagram illustrating the key stages of CPI-455 disposal, from preparation

to final disposal and spill management.

Experimental Protocols
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While this document focuses on disposal, the principles of safe handling extend to all

experimental work with CPI-455. When preparing solutions, always do so in a well-ventilated

area, avoiding the formation of dust and aerosols.[1] For detailed experimental use, refer to the

manufacturer's product information sheet, which provides solubility data in various solvents

such as DMSO and ethanol.

Accidental Release Measures
In the event of a spill or accidental release, immediate and appropriate action is crucial to

prevent exposure and environmental contamination.

Personal Precautions: Evacuate personnel to a safe area and ensure adequate ventilation.

[1] Use full personal protective equipment (PPE), including safety goggles, a lab coat, and

appropriate gloves.[1] Avoid breathing vapors, mist, or gas.[1]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[1] Do not

allow the product to enter drains or watercourses.[1]

Containment and Cleaning: For liquid spills, absorb the solution with a finely-powdered,

liquid-binding material such as diatomite or universal binders.[1] For solid spills, carefully

sweep up the material, avoiding dust generation. Decontaminate surfaces and equipment by

scrubbing with alcohol.[1] All contaminated materials should be collected and disposed of as

hazardous waste according to the procedures outlined above.[1]

By adhering to these procedures, researchers can ensure the safe handling and disposal of

CPI-455, fostering a secure and environmentally conscious laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of CPI-455: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606798/docs#proper-disposal-of-cpi-455-a-guide-for-
laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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